Cas no 58965-48-3 (Benzenemethanaminium, N-butyl-N,N-dimethyl-, bromide)

Benzenemethanaminium, N-butyl-N,N-dimethyl-, bromide structure
58965-48-3 structure
Product Name:Benzenemethanaminium, N-butyl-N,N-dimethyl-, bromide
CAS No:58965-48-3
MF:C13H22BrN
MW:272.224483013153
CID:340323
PubChem ID:71443269
Update Time:2025-04-19

Benzenemethanaminium, N-butyl-N,N-dimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N-butyl-N,N-dimethyl-, bromide
    • benzyl-butyl-dimethylazanium,bromide
    • N-Benzyl-N,N-dimethylbutan-1-aminium bromide
    • butyldimethylbenzylammonium bromide
    • DTXSID30852099
    • 58965-48-3
    • CHEMBL3277505
    • SCHEMBL5092296
    • Inchi: 1S/C13H22N.BrH/c1-4-5-11-14(2,3)12-13-9-7-6-8-10-13;/h6-10H,4-5,11-12H2,1-3H3;1H/q+1;/p-1
    • InChI Key: MBTSFCHFGWXUGT-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 248.9214
  • Monoisotopic Mass: 271.09356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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